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Compound of Interest

Compound Name: 4-Benzyl-6-chloro-o-cresol

CAS No.: 65053-91-0

Cat. No.: B1203800

Get Quote

Executive Summary & Chemical Identity
4-Benzyl-6-chloro-o-cresol (IUPAC: 2-chloro-6-methyl-4-(phenylmethyl)phenol) is a lipophilic,

halogenated phenol derivative. Structurally, it integrates the biocidal potency of chlorophenols

with the lipophilicity of benzyl substituents, positioning it as a potent candidate for disinfection,

preservation, and antiseptic applications.

The screening strategy outlined below addresses the compound's anticipated mechanism of

action (membrane disruption) while critically evaluating its safety profile, particularly regarding

potential endocrine disruption—a known risk factor for halogenated benzylphenols.

Physicochemical Profile (Target Parameters)
Before biological testing, the compound's solubility and stability must be established to ensure

assay validity.
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Parameter Value / Descriptor Relevance to Screening

CAS Registry 65053-91-0
Unique Identifier for sourcing

and regulatory checks.

Molecular Formula C₁₄H₁₃ClO MW: 232.71 g/mol .

LogP (Predicted) ~4.5 - 5.0

Highly lipophilic; requires

DMSO/Ethanol for stock

solutions.

pKa ~9.5 - 10.0

Weakly acidic; activity is pH-

dependent (non-ionized form is

more active).

Physical State Solid / Crystalline

Purity verification (>98%) via

HPLC is mandatory before

screening.

Screening Workflow Architecture
The following directed acyclic graph (DAG) illustrates the logical flow of the screening

campaign. This structure ensures that resources are not wasted on low-potency candidates

and that safety signals are detected early.
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Compound Acquisition
(CAS 65053-91-0)

Phase I: QC & Solubilization
(HPLC, DMSO Stock)

Phase II: Antimicrobial Core
(MIC/MBC, Agar Diffusion)

Potency Threshold Met?
(MIC < 10 µg/mL)

Phase III: Mechanism of Action
(Membrane Leakage, ATP Depletion)

Yes

Phase IV: Safety & Tox
(Cytotoxicity, Endocrine Screen)

Yes

Terminate Candidate

No

Final Technical Dossier
(Efficacy vs. Safety Index)

Click to download full resolution via product page

Figure 1: Strategic screening workflow prioritizing quality control and parallel efficacy/safety

assessment.

Phase II: Antimicrobial Efficacy Protocols
Given the structural homology to Chlorophene and Chlorocresol, the primary activity of 4-
Benzyl-6-chloro-o-cresol is expected to be broad-spectrum antimicrobial.

Broth Microdilution Assay (MIC determination)
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This protocol follows CLSI (Clinical and Laboratory Standards Institute) guidelines to determine

the Minimum Inhibitory Concentration (MIC).

Objective: Quantify the lowest concentration inhibiting visible growth.

Protocol:

Stock Preparation: Dissolve 4-Benzyl-6-chloro-o-cresol in 100% DMSO to 10 mg/mL.

Dilution: Prepare serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB)

ranging from 512 µg/mL to 0.5 µg/mL. Final DMSO concentration must be <1%.

Inoculum: Prepare bacterial suspension (S. aureus ATCC 6538, E. coli ATCC 8739, P.

aeruginosa ATCC 9027) adjusted to 5 x 10⁵ CFU/mL.

Incubation: 37°C for 16–20 hours (Bacteria) or 24–48 hours (Candida/Fungi).

Readout: Visual turbidity check or OD₆₀₀ absorbance.

Validation: Include positive control (Chlorhexidine or Ciprofloxacin) and solvent control (1%

DMSO).

Time-Kill Kinetics (ASTM E2315)
Objective: Determine the rate of bactericidal activity. Phenols are often fast-acting; this assay

distinguishes bacteriostatic from bactericidal agents.

Protocol:

Expose test organisms (10⁶ CFU/mL) to the compound at 2x and 4x MIC.

Remove aliquots at t = 0, 1, 5, 15, 30, and 60 minutes.

Neutralize aliquots immediately in D/E Neutralizing Broth (critical to stop phenolic activity).

Plate on TSA and count survivors.

Success Criteria: >3 log₁₀ reduction (99.9% kill) within a specified timeframe (e.g., 5-10

mins).
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Phase III: Mechanism of Action (Membrane
Disruption)
Phenolic compounds typically act by disrupting the cell membrane, leading to leakage of

intracellular components and uncoupling of oxidative phosphorylation.

Membrane Integrity Assay (Live/Dead Staining)
Objective: Visualize membrane compromise using fluorescent probes.

Reagents: SYTO9 (Green, permeates all cells) and Propidium Iodide (PI, Red, permeates

only damaged membranes).

Method: Treat log-phase bacteria with 2x MIC for 1 hour. Stain with SYTO9/PI kit.

Analysis: Flow cytometry or Fluorescence Microscopy.

High Red/Green Ratio = Membrane damage (Bactericidal).

High Green/Red Ratio = Intact membrane (Bacteriostatic/Ineffective).

Mechanistic Pathway Visualization
The following diagram details the expected cascade of cellular failure induced by 4-Benzyl-6-
chloro-o-cresol.
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Figure 2: Proposed mechanism of action: Phenolic uncoupling and membrane disruption.

Phase IV: Safety & Toxicology Screening
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Halogenated phenols carry risks of cytotoxicity and endocrine disruption. This phase is critical

for determining the Selectivity Index (SI).

Cytotoxicity (MTT Assay)
Objective: Determine the CC₅₀ (Cytotoxic Concentration 50%) in mammalian cells. Cell Lines:

L929 (Murine Fibroblasts) or HaCaT (Human Keratinocytes). Calculation:

SI > 10: Promising candidate.

SI < 1: Toxic; likely unsuitable for therapeutic use (restricted to hard surface disinfection).

Endocrine Disruption Screening (Critical)
Database searches flag 4-Benzyl-6-chloro-o-cresol as a potential endocrine disruptor (S109

List). Verification is mandatory.

Assay: Yeast Estrogen Screen (YES) or Androgen Screen (YAS).

Method: Use recombinant yeast strains expressing human estrogen receptor (hER) coupled

to a lacZ reporter.

Readout: Colorimetric change (yellow to red) indicates receptor agonism.

Reference Standard: 17β-estradiol (Positive Control).

Data Interpretation & Reporting
Synthesize results into a decision matrix.

Assay Metric Target Threshold Interpretation

MIC (S. aureus) µg/mL < 10 µg/mL High Potency

Time-Kill Log Reduction > 3 Log in 10 min Rapid Disinfectant

Cytotoxicity CC₅₀ > 100 µg/mL Safe for topical use

Endocrine EC₅₀ No Activity Safe
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Conclusion: If 4-Benzyl-6-chloro-o-cresol exhibits MIC < 5 µg/mL and SI > 10, it warrants

formulation studies. If endocrine activity is detected, its use should be restricted to non-contact

industrial preservation or hard-surface disinfection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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